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Compound of Interest

Compound Name: NEU617

Cat. No.: B15622806 Get Quote

A comprehensive exploration of the available scientific and clinical data reveals no specific

therapeutic agent or investigational compound designated as NEU617. Extensive searches of

prominent medical and scientific databases, clinical trial registries, and pharmaceutical

pipelines have not yielded any information corresponding to this identifier.

This suggests several possibilities:

Internal Codename: NEU617 may be an internal, preclinical designation for a compound that

has not yet been publicly disclosed.

Typographical Error: The identifier may be a typographical error, with the intended compound

having a similar but distinct name.

Discontinued Program: The research program for a compound once designated NEU617
may have been discontinued before reaching public disclosure stages.

While a detailed analysis of NEU617 is not possible due to the absence of data, the following

sections provide information on similarly named compounds that are currently in public

research and development phases. It is plausible that the user's interest may lie with one of

these agents.
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Several other investigational drugs bear names similar to NEU617. Below is a summary of their

publicly available information.

NEU-627: A Novel Agent for Neurological Conditions
A Phase 1 clinical trial has been registered to assess the safety, tolerability, pharmacokinetics,

and pharmacodynamics of NEU-627 in healthy participants.[1] This study, which is not yet

recruiting, will employ a randomized, double-blind, placebo-controlled design with single and

multiple ascending doses.[1] The trial also includes an open-label component to investigate the

effect of food on the drug's absorption and to measure its concentration in cerebrospinal fluid.

[1] The specific mechanism of action for NEU-627 is not detailed in the clinical trial registration.

225Ac-PSMA-617: A Radioligand Therapy for Prostate
Cancer
225Ac-PSMA-617 is an investigational radioligand therapy being evaluated for the treatment of

men with prostate-specific membrane antigen (PSMA)-positive prostate cancer.[2][3] This

therapy involves a PSMA-targeting ligand (PSMA-617) coupled to a potent alpha-emitting

radionuclide, Actinium-225 (225Ac).

Mechanism of Action: The PSMA-617 component of the molecule selectively binds to PSMA,

a protein that is highly expressed on the surface of most prostate cancer cells. Following this

binding, the attached 225Ac delivers high-energy, short-range alpha particles directly to the

cancer cells, causing double-strand DNA breaks and inducing cell death.

A Phase 1, open-label, international, dose-escalation study is underway to evaluate the safety

of 225Ac-PSMA-617.[3] The study will enroll men with PSMA-positive prostate cancer,

including those who have and have not been previously treated with another radioligand

therapy, 177Lu-PSMA-617.[2][3]

NEU-111: A TYK2 Inhibitor for Immune-Mediated
Diseases
Neuron23 Inc. is developing NEU-111, a potent and highly selective oral allosteric inhibitor of

tyrosine kinase 2 (TYK2).[4] A Phase 1 clinical trial in healthy volunteers was initiated in late

2024 to evaluate the safety, tolerability, and pharmacokinetics of this compound.[4]
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Signaling Pathway: TYK2 is a member of the Janus kinase (JAK) family of proteins and plays

a crucial role in the signaling pathways of several key cytokines, including interleukin-12 (IL-

12), IL-23, and type I interferons (IFN-α).[4] By allosterically inhibiting TYK2, NEU-111 is

designed to block these pro-inflammatory signaling cascades.

Below is a simplified representation of the targeted signaling pathway.
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Figure 1: Simplified signaling pathway of TYK2 and the inhibitory action of NEU-111.
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Conclusion

While there is no available information on a compound specifically named NEU617, it is

recommended to verify the designation. The information provided on NEU-627, 225Ac-PSMA-

617, and NEU-111 may be of relevance if "NEU617" was a misinterpretation of these other

investigational agents. Further clarification on the compound's name is necessary to provide a

more targeted and in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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